Cas no 2159165-46-3 (2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol)

• Product Name: 2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol
• CAS No: 2159165-46-3
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6110593
• PubChem ID: 165591060
• Update Time: 2025-05-19

2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol
• 2159165-46-3
• 2-[(dimethyl-1,3-thiazol-5-yl)methyl]cyclobutan-1-ol
• EN300-1634518

• Inchi： 1S/C10H15NOS/c1-6-10(13-7(2)11-6)5-8-3-4-9(8)12/h8-9,12H,3-5H2,1-2H3
• InChI Key： BSMZWHXBHMWZMT-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CC1CCC1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol

Introduction to 2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol (CAS No. 2159165-46-3)

2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2159165-46-3, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound incorporates a dimethylthiazole moiety linked to a cyclobutyl alcohol group, which endows it with distinct chemical reactivity and biological activity.

The dimethylthiazole segment is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules. Its presence in 2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol suggests that the compound may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer effects. Recent studies have highlighted the role of thiazole derivatives in modulating various biological pathways, making this compound a promising candidate for further investigation.

The cyclobutyl alcohol component of the molecule contributes to its overall solubility and metabolic stability, which are critical factors in pharmaceutical applications. The cycloalkyl group can influence the compound's interactions with biological targets, potentially enhancing its binding affinity or selectivity. This structural feature is particularly relevant in the context of drug design, where optimizing solubility and bioavailability is paramount.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of complex molecules like 2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol. Molecular docking studies have been conducted to evaluate its potential interactions with enzymes and receptors involved in disease pathways. These simulations suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, warranting further experimental validation.

In the field of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a vibrant area of research. The structural motif of 2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol aligns with current trends toward developing multifunctional drugs that can address multiple disease mechanisms simultaneously. The combination of a thiazole ring and a cyclobutyl alcohol moiety offers a versatile scaffold for chemical modification, allowing researchers to fine-tune its biological activity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The presence of both electrophilic and nucleophilic centers in its structure suggests that it could undergo diverse chemical transformations, enabling the synthesis of analogues with enhanced properties. Such flexibility is highly valued in pharmaceutical research, where optimizing lead compounds is essential for developing effective therapeutics.

The synthesis of 2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct its complex framework. These methods not only improve efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

Evaluation of the compound's pharmacokinetic profile is another critical step in its development as a potential drug candidate. Studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) properties using in vitro models. Preliminary results indicate that 2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol exhibits favorable solubility and stability profiles, suggesting its suitability for further preclinical testing.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. Predictive models have been developed to screen vast libraries of molecules for their potential biological activity. In this context, 2-(dimethyl-1,3-thiazol-5-yl)methylcyclobutan-1-ol has emerged as a structurally interesting candidate worthy of further exploration.

Future research directions for this compound include exploring its mechanism of action through detailed biochemical assays. Understanding how it interacts with cellular targets will provide insights into its therapeutic potential and help guide subsequent modifications. Additionally, investigating its efficacy in animal models will be crucial for assessing its suitability for clinical development.

The versatility of 2-(dimethyl-1,3-thiazol-5-yli)methylcyclobutan--1--ol lies not only in its structural features but also in its potential adaptability across different therapeutic areas. Whether it serves as a starting point for novel antibiotics or contributes to advancements in neurodegenerative disease treatment remains to be seen. However，its unique combination of chemical and biological attributes positions it as an exciting prospect for future research.